4-methoxy-N,N-dipropylbenzamide

• IUPAC Name: 4-methoxy-N,N-dipropylbenzamide
• InChI: InChI=1S/C14H21NO2/c1-4-10-15(11-5-2)14(16)12-6-8-13(17-3)9-7-12/h6-9H,4-5,10-11H2,1-3H3
• InChI Key: JBHQSYJVSKDCNK-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

“4-methoxy-N,N-dipropylbenzamide” is likely a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. The “4-methoxy” indicates a methoxy group (-OCH3) attached to the benzene ring at the 4th position. The “N,N-dipropyl” suggests two propyl groups attached to the nitrogen of the amide group.

Molecular Structure Analysis

The molecular structure would consist of a benzene ring with a methoxy group at the 4th position and an amide functional group. The amide would have two propyl groups attached to the nitrogen.

Chemical Reactions Analysis

Benzamides can participate in various chemical reactions. They can undergo hydrolysis to form carboxylic acids and amines. They can also react with Grignard reagents to form ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-methoxy-N,N-dipropylbenzamide” would depend on its structure. Benzamides are typically solid at room temperature and have higher melting points due to the presence of the amide functional group.

Scientific Research Applications

Nonlinear Optical Materials

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Antioxidant Properties

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Mechanism of Action

Target of Action

This compound belongs to the class of benzamides, which are known to interact with a variety of biological targets, including enzymes and receptors

Mode of Action

As a benzamide derivative, it may interact with its targets through resonance stabilization of the amide bond . The methoxy group and dipropyl groups could potentially influence the compound’s interactions with its targets, affecting the compound’s activity .

Biochemical Pathways

Benzamides, in general, can participate in a variety of biochemical processes, including amide transformations

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-methoxy-N,N-dipropylbenzamide are not well-studied. As a small molecule, it is likely to be absorbed and distributed throughout the body. The presence of the methoxy and dipropyl groups could potentially affect its metabolism and excretion .

Result of Action

As a benzamide derivative, it may exert its effects through interactions with various cellular targets

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets . .

Safety and Hazards

The safety and hazards of a compound depend on its structure and usage. It’s important to handle all chemicals with care and use appropriate personal protective equipment.

Future Directions

The future research directions would depend on the properties and potential applications of “4-methoxy-N,N-dipropylbenzamide”. It could be interesting to explore its potential uses in medicine, agriculture, or materials science.